Cas no 1779664-90-2 (7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid)
7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid
-
- Inchi: 1S/C12H15NO3/c1-16-9-5-6-10-8(7-9)3-2-4-11(13-10)12(14)15/h5-7,11,13H,2-4H2,1H3,(H,14,15)
- InChI Key: YNFNISGCUHIOML-UHFFFAOYSA-N
- SMILES: OC(C1CCCC2C=C(C=CC=2N1)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 257
- XLogP3: 2.3
- Topological Polar Surface Area: 58.6
7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-764150-0.05g |
7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid |
1779664-90-2 | 95% | 0.05g |
$1056.0 | 2024-05-22 | |
| Enamine | EN300-764150-0.1g |
7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid |
1779664-90-2 | 95% | 0.1g |
$1106.0 | 2024-05-22 | |
| Enamine | EN300-764150-0.25g |
7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid |
1779664-90-2 | 95% | 0.25g |
$1156.0 | 2024-05-22 | |
| Enamine | EN300-764150-0.5g |
7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid |
1779664-90-2 | 95% | 0.5g |
$1207.0 | 2024-05-22 | |
| Enamine | EN300-764150-1.0g |
7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid |
1779664-90-2 | 95% | 1.0g |
$1256.0 | 2024-05-22 | |
| Enamine | EN300-764150-2.5g |
7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid |
1779664-90-2 | 95% | 2.5g |
$2464.0 | 2024-05-22 | |
| Enamine | EN300-764150-5.0g |
7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid |
1779664-90-2 | 95% | 5.0g |
$3645.0 | 2024-05-22 | |
| Enamine | EN300-764150-10.0g |
7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid |
1779664-90-2 | 95% | 10.0g |
$5405.0 | 2024-05-22 |
7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid
7-Methoxy-2,3,4,5-Tetrahydro-1H-1-Benzazepine-2-Carboxylic Acid (CAS No. 1779664-90-2)
The compound 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid (CAS No. 1779664-90-2) is a structurally complex organic molecule with significant potential in the field of pharmacology and drug development. This compound belongs to the class of benzazepines, which are known for their diverse biological activities and structural versatility. The benzazepine core of this molecule provides a rigid framework that can be further modified to enhance its pharmacokinetic and pharmacodynamic properties.
Recent studies have highlighted the importance of methoxy substitution in modulating the biological activity of benzazepine derivatives. The methoxy group at the 7-position of the benzazepine ring is known to influence the compound's solubility, stability, and interaction with biological targets. Additionally, the carboxylic acid group at the 2-position plays a critical role in determining the molecule's acidity and its ability to form hydrogen bonds with target proteins.
One of the most promising applications of 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid lies in its potential as a lead compound for drug discovery. Researchers have demonstrated that this compound exhibits antidepressant-like activity in preclinical models. Its ability to modulate serotonin and dopamine pathways makes it a candidate for treating mood disorders such as depression and anxiety.
Furthermore, the tetrahydrobenzazepine moiety of this compound has been shown to possess neuroprotective properties. Studies conducted in vitro have revealed that this compound can protect neurons from oxidative stress-induced damage, suggesting its potential utility in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The synthesis of 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid involves a multi-step process that includes ring formation and functional group modifications. The use of advanced synthetic techniques such as microwave-assisted synthesis and catalytic hydrogenation has significantly improved the yield and purity of this compound.
From an analytical standpoint, this compound has been characterized using a variety of spectroscopic techniques including NMR, IR, and mass spectrometry. These analyses have confirmed the molecular structure and purity of the compound, ensuring its suitability for further pharmacological studies.
In terms of pharmacokinetics, preliminary studies indicate that 7-methoxy-tetrahydrobenzazepine carboxylic acid has moderate bioavailability when administered orally. Its absorption is enhanced by the presence of the methoxy group, which improves its solubility in physiological fluids.
Despite its promising properties, further research is required to fully understand the mechanism of action and safety profile of this compound. Ongoing studies are focused on evaluating its efficacy in animal models of depression and neurodegenerative diseases.
In conclusion, 7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid (CAS No. 1779664-90-2) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure and diverse biological activities make it an attractive target for further research and development.
1779664-90-2 (7-methoxy-2,3,4,5-tetrahydro-1H-1-benzazepine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)